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Compound of Interest

Compound Name: 3-Nitrobenzenesulfonamide

Cat. No.: B092210

Introduction

3-Nitrobenzenesulfonamide (CAS No. 121-52-8) is a chemical intermediate used in the
synthesis of various pharmaceutical compounds and other organic molecules. Its purity and
structural integrity are critical for the quality, safety, and efficacy of the final products. Therefore,
robust and reliable analytical methods are essential for its comprehensive characterization.
These application notes provide detailed protocols for the analysis of 3-
Nitrobenzenesulfonamide using modern analytical techniques, intended for researchers,
scientists, and drug development professionals.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Nitrobenzenesulfonamide is presented
below. This data is fundamental for the development of analytical methods.
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Property Value Reference
CAS Number 121-52-8 [1112]
Molecular Formula CeHeN204S [1][2]
Molecular Weight 202.19 g/mol [1]

IUPAC Name 3-nitrobenzenesulfonamide [1]

Melting Point 166-168 °C [3]
Appearance White to off-white powder [3]

Chromatographic Analysis

Chromatographic techniques are essential for assessing the purity of 3-

Nitrobenzenesulfonamide and quantifying impurities.

High-Performance Liquid Chromatography (HPLC) for

Purity Assessment

HPLC is a primary method for determining the purity of non-volatile and thermally labile

compounds like 3-Nitrobenzenesulfonamide. A reverse-phase method is typically employed

for this purpose.

Sample Preparation HPLC Analysis

Data Processing

Weigh 10 mg of Dissolve in 10 mL Filter through Inject into Separation on UV Detection Integrate Peaks Calculate Purity
3-Nitrobenzenesulfonamide of Diluent 0.45 pm Syringe Filter HPLC System €18 Column at 254 nm 9 (% Area)

Sample Preparation GC-MS Analysis

Data Interpretation

D'“‘“ "ee‘"so ven Inject 1 L into Separation in Electron lonization Mass Analysis Identify Molecular lon Peak Analyze Fragmentation
o GC Inlet Capillary Column (E1) v (miz 202) Pattern
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3-Nitrobenzenesulfonamide

Sample

"Purity & Impurity Profile Identity & [Structure Confirmation A Physicoche‘ ;ﬂcal Properties
HPLC GC-MS N NMR Mass Spectrometry FTIR DSC/TGA
(Purity Assay) (Volatile Impurities) (*H, C) (Molecular Weight) (Functional Groups) (Thermal Stability)

——— > Comprehensive
» Certificate of Analysis

AA

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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